1-(3-chlorophenyl)-4-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine

• IUPAC Name: 4-[4-(3-chlorophenyl)piperazin-1-yl]-1-phenylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C21H19ClN6/c22-16-5-4-8-18(13-16)26-9-11-27(12-10-26)20-19-14-25-28(21(19)24-15-23-20)17-6-2-1-3-7-17/h1-8,13-15H,9-12H2
• InChI Key: OLZULHMAKYNBAB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C3=NC=NC4=C3C=NN4C5=CC=CC=C5
• Molecular Formula: C21H19ClN6
• Molecular Weight: 390.9 g/mol

Description

The compound “1-(3-chlorophenyl)-4-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine” is a complex organic molecule. It contains a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a pyrazolo[3,4-d]pyrimidine moiety, which is a fused ring system containing two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a piperazine ring, which is a six-membered ring with two nitrogen atoms. Attached to this ring is a phenyl ring (a six-membered carbon ring) with a chlorine atom at the 3-position. The piperazine ring is also attached to a pyrazolo[3,4-d]pyrimidine moiety, which is a fused ring system containing two nitrogen atoms.

Scientific Research Applications

Oncology Research

This compound has shown promise in cancer research due to its structural similarity to other pyrazolopyrimidine derivatives, which have been studied for their antitumor effects. .

Neurological Disorders

The piperazine moiety is a common feature in drugs targeting neurological conditions. .

Antimicrobial Activity

Piperazine compounds are known for their antimicrobial properties. .

Psychiatric Treatment

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Inflammation and Pain Management

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Cardiovascular Research

Compounds with a piperazine structure have been investigated for their cardiovascular effects. .

Metabolic Diseases

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Drug Development and Synthesis

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Future Directions

The future directions for this compound could involve further studies on its synthesis, properties, and potential biological activities. Given the interest in pyrazolo[3,4-d]pyrimidines as potential therapeutic agents, this compound could be of interest in medicinal chemistry.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolo[3,4-d]pyrimidines, have been reported to exhibit anticancer activity . They are also known to inhibit various enzymes and receptors, which could potentially be the targets of this compound .

Mode of Action

For instance, some pyrazolo[3,4-d]pyrimidines have been reported to inhibit the α-amylase enzyme, which is involved in the breakdown of complex carbohydrates into glucose .

Biochemical Pathways

Given the potential antitumor and enzyme inhibitory activities of similar compounds, it can be speculated that this compound might affect pathways related to cell proliferation and carbohydrate metabolism .

Pharmacokinetics

It’s worth noting that the piperazine moiety, which is present in this compound, is known to positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Based on the reported activities of similar compounds, it can be inferred that it might lead to changes in cell proliferation and carbohydrate metabolism .